Cas no 21573-29-5 (4-(acetylamino)-2-nitrobenzoic acid)

• Product Name: 4-(acetylamino)-2-nitrobenzoic acid
• CAS No: 21573-29-5
• MF: C₉H₈N₂O₅
• MW: 224.17022228241
• MDL: MFCD00130065
• CID: 911894
• PubChem ID: 73138
• Update Time: 2025-09-23

4-(acetylamino)-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(acetylamino)-2-nitrobenzoic acid
• 4-acetamido-2-nitrobenzoic acid
• 2-Nitro-4-acetamino-benzoesaeure
• 4-acetamido-2-nitro-benzoic acid
• 4-Acetamino-2-nitro-benzoesaeure
• 4-Acetylamino-2-nitro-benzoesaeure
• 4-acetylamino-2-nitrobenzoic acid
• 4-acetylamino-2-nitro-benzoic acid
• AC1L2JC5
• AC1Q5MDN
• CTK1A6730
• NSC202381
• SBB013869
• SureCN8183777
• STK664250
• Benzoic acid, 4-(acetylamino)-2-nitro-
• AKOS003349400
• P6L2ZS2CPC
• 4-acetamido-2-nitrobenzoicacid
• LS-07311
• MFCD00130065
• NSC 202381
• DS-005258
• 4-(N-acetyl)amino-2-nitrobenzoic acid
• 21573-29-5
• NSC-202381
• UNII-P6L2ZS2CPC
• SB80199
• DTXSID80175922
• SCHEMBL8183777
• EN300-174362

• MDL： MFCD00130065
• Inchi： 1S/C9H8N2O5/c1-5(12)10-6-2-3-7(9(13)14)8(4-6)11(15)16/h2-4H,1H3,(H,10,12)(H,13,14)
• InChI Key： DQKOLPCSICJNQJ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1[N+](=O)[O-])NC(C)=O)=O

Computed Properties

• Exact Mass: 224.04334
• Monoisotopic Mass: 224.04332136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 109.54
• LogP: 1.84760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-(acetylamino)-2-nitrobenzoic acid

Recent Advances in the Study of 4-(Acetylamino)-2-nitrobenzoic Acid (CAS: 21573-29-5)

4-(Acetylamino)-2-nitrobenzoic acid (CAS: 21573-29-5) is a nitroaromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and biochemical studies. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, making it a compound of interest for researchers in medicinal chemistry and pharmacology.

One of the key areas of focus has been the synthesis and optimization of 4-(acetylamino)-2-nitrobenzoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing environmental impact. The researchers employed green chemistry principles, utilizing catalytic methods and solvent-free conditions, which could pave the way for scalable production of this compound for industrial applications.

In terms of biological activity, recent in vitro studies have demonstrated that 4-(acetylamino)-2-nitrobenzoic acid exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has shown promise as a potential inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings, published in Bioorganic & Medicinal Chemistry Letters (2024), suggest that further structural modifications could enhance its selectivity and potency as a therapeutic agent.

Another significant development is the exploration of 4-(acetylamino)-2-nitrobenzoic acid as a building block for more complex molecules. Researchers at the University of Cambridge have incorporated this compound into the synthesis of novel heterocyclic derivatives with potential anticancer properties. Preliminary results indicate that these derivatives exhibit cytotoxicity against certain cancer cell lines, opening new avenues for drug discovery in oncology.

The compound's physicochemical properties have also been a subject of investigation. A 2024 study in the Journal of Pharmaceutical Sciences characterized its solubility, stability, and partition coefficient, providing valuable data for formulation scientists. These properties are critical for assessing the compound's drug-likeness and bioavailability, which are essential considerations in preclinical development.

Looking ahead, researchers are focusing on elucidating the molecular mechanisms underlying the biological activities of 4-(acetylamino)-2-nitrobenzoic acid and its derivatives. Computational modeling and structure-activity relationship (SAR) studies are being employed to optimize its pharmacological profile. Additionally, there is growing interest in exploring its potential applications in materials science, particularly in the development of photoactive compounds.

In conclusion, 4-(acetylamino)-2-nitrobenzoic acid (CAS: 21573-29-5) continues to be a versatile compound with promising applications in drug discovery and development. Recent advances in its synthesis, biological evaluation, and derivatization highlight its potential as a valuable scaffold for medicinal chemistry. Future research will likely focus on translating these findings into clinically relevant therapeutics and exploring novel applications in other scientific domains.